Cas no 820994-16-9 (1,6-Epoxyisobenzofuran-3(1H)-one, hexahydro-1-(4-methylbenzoyl)-)

1,6-Epoxyisobenzofuran-3(1H)-one, hexahydro-1-(4-methylbenzoyl)- structure
820994-16-9 structure
Product Name:1,6-Epoxyisobenzofuran-3(1H)-one, hexahydro-1-(4-methylbenzoyl)-
CAS No:820994-16-9
MF:C16H16O4
MW:272.295845031738
CID:698294
PubChem ID:71420119
Update Time:2025-04-19

1,6-Epoxyisobenzofuran-3(1H)-one, hexahydro-1-(4-methylbenzoyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,6-Epoxyisobenzofuran-3(1H)-one, hexahydro-1-(4-methylbenzoyl)-
    • CTK3E2347
    • 1-(4-Methylbenzoyl)hexahydro-1,6-epoxy-2-benzofuran-3(1H)-one
    • DTXSID50839327
    • 820994-16-9
    • Inchi: 1S/C16H16O4/c1-9-2-4-10(5-3-9)14(17)16-13-8-11(19-16)6-7-12(13)15(18)20-16/h2-5,11-13H,6-8H2,1H3
    • InChI Key: QHZNOEAGDZURCZ-UHFFFAOYSA-N
    • SMILES: O1C2CCC3C(=O)OC1(C(C1C=CC(C)=CC=1)=O)C3C2

Computed Properties

  • Exact Mass: 272.10485899g/mol
  • Monoisotopic Mass: 272.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 451
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 52.6Ų
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